Cas no 22865-54-9 (Benzene, 1-bromo-4-[(4-methylphenyl)thio]-)

• Product Name: Benzene, 1-bromo-4-[(4-methylphenyl)thio]-
• CAS No: 22865-54-9
• MF: C₁₃H₁₁BrS
• MW: 279.195441484451
• CID: 3915635
• PubChem ID: 16753527
• Update Time: 2025-04-22

Benzene, 1-bromo-4-[(4-methylphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-4-[(4-methylphenyl)thio]-
• 1-Bromo-4-((4-methylphenyl)thio)benzene
• 22865-54-9
• 1-Bromo-4-[(4-methylphenyl)thio]benzene
• SCHEMBL19382447
• DTXSID801278600

• Inchi： 1S/C13H11BrS/c1-10-2-6-12(7-3-10)15-13-8-4-11(14)5-9-13/h2-9H,1H3
• InChI Key： RBRKAYZDCVDMHS-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=C(SC2=CC=C(C)C=C2)C=C1

Computed Properties

• Exact Mass: 277.97648Da
• Monoisotopic Mass: 277.97648Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 25.3Ų